Cas no 1987511-41-0 (N-(2-hydroxy-4-methoxy-2-methylbutyl)-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: N-(2-hydroxy-4-methoxy-2-methylbutyl)-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 1987511-41-0
• MF: C₁₁H₁₈N₂O₄
• MW: 242.271623134613
• CID: 5332513
• Update Time: 2025-06-25

N-(2-hydroxy-4-methoxy-2-methylbutyl)-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-4-methoxy-2-methylbutyl)-5-methylisoxazole-4-carboxamide
• N-(2-hydroxy-4-methoxy-2-methylbutyl)-5-methyl-1,2-oxazole-4-carboxamide

• Inchi： 1S/C11H18N2O4/c1-8-9(6-13-17-8)10(14)12-7-11(2,15)4-5-16-3/h6,15H,4-5,7H2,1-3H3,(H,12,14)
• InChI Key： HPOQIJSGBRRBHR-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(C1C=NOC=1C)=O)CCOC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 262
• XLogP3: -0.2
• Topological Polar Surface Area: 84.6

Additional information on N-(2-hydroxy-4-methoxy-2-methylbutyl)-5-methyl-1,2-oxazole-4-carboxamide

Professional Introduction to N-(2-hydroxy-4-methoxy-2-methylbutyl)-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1987511-41-0)

N-(2-hydroxy-4-methoxy-2-methylbutyl)-5-methyl-1,2-oxazole-4-carboxamide, identified by its CAS number 1987511-41-0, is a compound of significant interest in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug development and therapeutic interventions. The unique arrangement of functional groups within its molecular structure suggests a multifaceted role in biological systems, making it a subject of extensive research and exploration.

The compound's structural motif, featuring an oxazole core adorned with various substituents, positions it as a candidate for further investigation in the realm of medicinal chemistry. The presence of both hydroxyl and methoxy groups on the 2-hydroxy-4-methoxy-2-methylbutyl side chain introduces polar interactions and metabolic pathways that are critical for understanding its pharmacokinetic behavior. These features are particularly relevant in the context of designing molecules that can interact selectively with biological targets.

In recent years, there has been a growing emphasis on the development of novel heterocyclic compounds for their therapeutic potential. The oxazole scaffold is well-documented for its versatility in medicinal chemistry, often serving as a key component in drugs targeting various diseases. The specific modifications present in N-(2-hydroxy-4-methoxy-2-methylbutyl)-5-methyl-1,2-oxazole-4-carboxamide, such as the methyl and hydroxymethyl substituents, are thought to enhance its binding affinity and reduce off-target effects.

The compound's potential utility is further underscored by its structural similarity to known bioactive molecules. Comparative studies have revealed that similar oxazole derivatives exhibit properties such as anti-inflammatory, antimicrobial, and anticancer activities. This suggests that N-(2-hydroxy-4-methoxy-2-methylbutyl)-5-methyl-1,2-oxazole-4-carboxamide may also demonstrate comparable effects, although this remains to be fully elucidated through rigorous experimental validation.

The synthesis of this compound presents both challenges and opportunities for chemists. The intricate stereochemistry and functional group interplay require precise synthetic methodologies to ensure high yield and purity. Advances in synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have made it feasible to construct complex molecules like this one with increasing efficiency. These methodologies are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacological profile of N-(2-hydroxy-4-methoxy-2-methylbutyl)-5-methyl-1,2-oxazole-4-carboxamide is an area of active investigation. Initial studies have hinted at its potential role in modulating enzyme activity and receptor interactions. For instance, the hydroxyl group could participate in hydrogen bonding with biological targets, while the methoxy group may influence metabolic stability. Detailed pharmacokinetic studies are necessary to understand how these interactions translate into therapeutic effects.

The compound's solubility profile is another critical factor influencing its formulation and delivery. The presence of polar functional groups suggests that it may be soluble in both aqueous and organic solvents, which could facilitate its use in various pharmaceutical formulations. However, optimizing solubility while maintaining stability remains a key challenge in drug development.

In conclusion, N-(2-hydroxy-4-methoxy-2-methylbutyl)-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1987511-41-0)